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Compound of Interest

Compound Name: NOTA-NHS ester

Cat. No.: B3098554

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,4,7-triazacyclononane-1,4,7-
triacetic acid N-hydroxysuccinimide ester (NOTA-NHS ester), a bifunctional chelator integral to
advancements in bioconjugation and radiolabeling. This document details its chemical and
physical properties, provides established experimental protocols for its use, and illustrates its
application in biological systems.

Core Properties of NOTA-NHS Ester

NOTA-NHS ester is widely utilized for its ability to form stable complexes with a variety of
trivalent metal ions, most notably Gallium-68 (°8Ga), while the N-hydroxysuccinimide (NHS)
ester group allows for covalent conjugation to primary amines on biomolecules such as
proteins, peptides, and antibodies.[1][2][3] This dual functionality makes it a critical tool for the
development of targeted radiopharmaceuticals and fluorescent probes for imaging and
therapeutic applications.[4]
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Property Value References
Molecular Formula C16H24N40s [11[5]16]
Molecular Weight 400.38 g/mol [5]

CAS Number 1338231-09-6 [5]

2-[4-(carboxymethyl)-7-[2-(2,5-
dioxopyrrolidin-1-yl)oxy-2-

IUPAC Name P _y) d [7]
oxoethyl]-1,4,7-triazonan-1-

yllacetic acid

Appearance White powder [2]

N Soluble in DMSO (= 100
Solubility [5]
mg/mL) and DMF

Powder: -20°C for 3 years. In
Storage solvent: -80°C for 6 months, [4115]
-20°C for 1 month.

Experimental Protocols

The following sections provide detailed methodologies for the conjugation of NOTA-NHS ester
to biomolecules and subsequent radiolabeling.

Bioconjugation of NOTA-NHS Ester to
Proteins/Antibodies

This protocol outlines the steps for covalently linking NOTA-NHS ester to primary amines on a
protein or antibody.

Materials:
e NOTA-NHS ester
e Protein/antibody of interest

¢ Anhydrous Dimethyl sulfoxide (DMSO) or Dimethylformamide (DMF)
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» Conjugation Buffer: 0.1 M Sodium bicarbonate buffer or 0.1 M phosphate buffer (pH 8.3-8.5).
Avoid buffers containing primary amines like Tris.[2][8]

 Purification system (e.g., gel filtration column, dialysis)[1][8]
Procedure:
o Preparation of Reagents:

o Allow the NOTA-NHS ester vial to warm to room temperature before opening to prevent
moisture condensation.[9]

o Prepare a stock solution of NOTA-NHS ester in anhydrous DMSO or DMF (e.g., 10
mg/mL).[1]

o Prepare the protein/antibody solution in the conjugation buffer at a concentration of 2-10
mg/mL.[2][9] Ensure the buffer is free of amine-containing compounds and stabilizers like
BSA.[1][9]

o Conjugation Reaction:

o Calculate the required amount of NOTA-NHS ester. A molar excess (typically 5-20 fold) of
the NHS ester to the protein is recommended.[9]

o Add the calculated volume of the NOTA-NHS ester stock solution to the protein/antibody
solution.[1][8]

o Mix gently and incubate the reaction mixture for 1-4 hours at room temperature or
overnight on ice.[1][8]

o Purification:

o Remove unreacted NOTA-NHS ester and byproducts using a gel filtration column (e.g.,
Sephadex G-25) or dialysis against an appropriate buffer (e.g., PBS).[1][8]

e Characterization:
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o Determine the protein concentration and the degree of labeling (DOL), which is the
average number of NOTA molecules per protein.[1]

Radiolabeling with Gallium-68

This protocol describes the chelation of Gallium-68 (°8Ga) by the NOTA-conjugated
biomolecule.

Materials:

NOTA-conjugated biomolecule
o %8Ge/%8Ga generator
e Sodium acetate buffer (0.4 M, pH 4.0)
o Radioprotectants (e.g., ethanol, ascorbic acid) to prevent radiolysis.[10]
o C18 cartridge for purification[5]
e TLC or HPLC system for quality control
Procedure:
e Elution and Preparation:
o Elute ¢8GaCls from the ¢8Ge/®8Ga generator according to the manufacturer's instructions.
o Labeling Reaction:

o In a reaction vial, combine the NOTA-conjugated biomolecule, sodium acetate buffer, and
radioprotectants.[10]

o Add the 98GacCls eluate to the mixture.

o Incubate at an elevated temperature (e.g., 100°C) for a specified time (e.g., 15 minutes).

[5]

o Purification:
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o Cool the reaction mixture and purify it using a C18 cartridge to remove unbound %8Ga.[5]

¢ Quality Control:

o Determine the radiochemical purity (RCP) using thin-layer chromatography (TLC) or high-
performance liquid chromatography (HPLC).[10]

Visualized Workflows and Pathways

The following diagrams illustrate the experimental workflow for bioconjugation and a
representative signaling pathway initiated by a NOTA-labeled antibody.

Experimental Workflow for NOTA-NHS Ester Bioconjugation
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Click to download full resolution via product page

Caption: Workflow for conjugating NOTA-NHS ester to a protein/antibody.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide to NOTA-NHS Ester:
Properties, Bioconjugation, and Applications]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b3098554#nota-nhs-ester-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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